Cas no 1183581-39-6 (methyl 2-amino-2-(3-bromophenyl)propanoate)

• Product Name: methyl 2-amino-2-(3-bromophenyl)propanoate
• CAS No: 1183581-39-6
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 2615731
• PubChem ID: 50989094
• Update Time: 2023-10-31

methyl 2-amino-2-(3-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-bromophenyl)propanoate
• (RS)-2-amino-2-(3-bromo-phenyl)-propionic acid methyl ester
• 1183581-39-6
• methyl2-amino-2-(3-bromophenyl)propanoate
• SCHEMBL245200
• DTXSID10679100
• SBLKKJBRKIWUQH-UHFFFAOYSA-N
• rac-2-amino-2-(3-bromo-phenyl)-propionic acid methyl ester
• AKOS005363048
• EN300-72518
• Z477335806
• BS-12230
• methyl 2-(3-bromophenyl)alaninate
• MFCD12151658

• MDL： MFCD12151658
• Inchi： 1S/C10H12BrNO2/c1-10(12,9(13)14-2)7-4-3-5-8(11)6-7/h3-6H,12H2,1-2H3
• InChI Key： SBLKKJBRKIWUQH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)OC)(C)N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų